Cas no 1150114-73-0 ([4-(dimethylamino)phenyl]boronic acid;hydrochloride)

• Product Name: [4-(dimethylamino)phenyl]boronic acid;hydrochloride
• CAS No: 1150114-73-0
• MF: C₈H₁₃BClNO₂
• MW: 201.458321332932
• MDL: MFCD01074642
• CID: 827834
• Update Time: 2025-06-08

[4-(dimethylamino)phenyl]boronic acid;hydrochloride Chemical and Physical Properties

Names and Identifiers

• (4-(Dimethylamino)phenyl)boronic acid hydrochloride
• 4-(N,N-DiMethylaMino)Phenylboronic Acid Hydrochloride
• 4-(Dimethylamino)phenylboronic acid
• 4-(Dimethylamino)phenylboronic acid hydrochloride
• 4-(Dimethylamino)phenylboronic acid, HCl
• [4-(dimethylamino)phenyl]boronic acid,hydrochloride
• [4-(dimethylamino)phenyl]boronic acid;hydrochloride

• MDL： MFCD01074642
• Inchi： 1S/C8H12BNO2.ClH/c1-10(2)8-5-3-7(4-6-8)9(11)12;/h3-6,11-12H,1-2H3;1H
• InChI Key： JZMHULQJOBVQRI-UHFFFAOYSA-N
• SMILES： Cl.OB(C1C=CC(=CC=1)N(C)C)O

Computed Properties

• Exact Mass: 201.07300
• Monoisotopic Mass: 201.0727865 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 133
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 201.46
• Topological Polar Surface Area: 43.7Ų

Experimental Properties

• PSA: 43.70000
• LogP: 0.23440

Related Categories

• Other Chemical Reagents Derivatization Reagents
• Solvents and Organic Chemicals Organic Compounds Acids/Esters

Additional information on [4-(dimethylamino)phenyl]boronic acid;hydrochloride

Introduction to [4-(dimethylamino)phenyl]boronic acid;hydrochloride (CAS No. 1150114-73-0)

[4-(dimethylamino)phenyl]boronic acid;hydrochloride is a significant compound in the field of pharmaceutical chemistry, widely recognized for its versatile applications in drug development and biotechnological research. This compound, with the CAS number 1150114-73-0, has garnered considerable attention due to its unique structural and chemical properties, which make it a valuable intermediate in the synthesis of various bioactive molecules.

The molecular structure of [4-(dimethylamino)phenyl]boronic acid;hydrochloride consists of a phenyl ring substituted with a dimethylamino group at the 4-position and a boronic acid moiety. The presence of the boronic acid group enhances its reactivity, particularly in cross-coupling reactions such as Suzuki-Miyaura coupling, which is a cornerstone in the construction of complex organic molecules. This reactivity has made it an indispensable tool in the synthesis of pharmaceuticals and agrochemicals.

Recent advancements in medicinal chemistry have highlighted the importance of boronic acids in the development of targeted therapies. [4-(dimethylamino)phenyl]boronic acid;hydrochloride has been explored in various drug discovery programs due to its ability to participate in selective interactions with biological targets. For instance, boronic acids have shown promise in the development of inhibitors for enzymes that are involved in cancer progression. The dimethylamino group further enhances the compound's pharmacological profile by influencing its solubility and metabolic stability.

In the realm of biotechnology, [4-(dimethylamino)phenyl]boronic acid;hydrochloride has been utilized in the design of probes and inhibitors for studying enzyme mechanisms. Its ability to form stable complexes with metal ions and other biomolecules makes it a valuable tool for biochemical assays. Additionally, the compound's hydrochloride salt form improves its solubility in aqueous solutions, facilitating its use in both in vitro and in vivo studies.

The synthesis of [4-(dimethylamino)phenyl]boronic acid;hydrochloride involves multi-step organic reactions, often starting from readily available aromatic precursors. The process typically includes functional group transformations such as halogenation, amination, and borylation. These synthetic routes have been optimized to ensure high yields and purity, which are crucial for pharmaceutical applications. Recent studies have also focused on developing greener synthetic methodologies to minimize environmental impact while maintaining efficiency.

One of the most compelling aspects of [4-(dimethylamino)phenyl]boronic acid;hydrochloride is its role in the development of novel therapeutic agents. Researchers have leveraged its reactivity to design small molecules that can selectively target specific diseases. For example, boron-containing compounds have been investigated for their potential antitumor properties. The ability of [4-(dimethylamino)phenyl]boronic acid;hydrochloride to undergo bioconjugation has also opened new avenues for targeted drug delivery systems.

The compound's interaction with biological systems has been extensively studied to understand its mechanism of action. Computational modeling and experimental techniques have been employed to elucidate how [4-(dimethylamino)phenyl]boronic acid;hydrochloride interacts with proteins and other biomolecules. These studies have provided insights into its potential as a lead compound for drug development and have guided the design of more effective derivatives.

As research continues to evolve, the applications of [4-(dimethylamino)phenyl]boronic acid;hydrochloride are expected to expand further. The integration of this compound into innovative drug discovery platforms underscores its significance in modern chemistry and pharmacology. With ongoing efforts to optimize its synthesis and explore new therapeutic applications, [4-(dimethylamino)phenyl]boronic acid;hydrochloride is poised to remain a cornerstone in the advancement of pharmaceutical sciences.